![molecular formula C14H14ClFN2O4S B2734461 3-chloro-4-fluoro-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)benzenesulfonamide CAS No. 1705318-54-2](/img/structure/B2734461.png)
3-chloro-4-fluoro-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)benzenesulfonamide
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Description
3-chloro-4-fluoro-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H14ClFN2O4S and its molecular weight is 360.78. The purity is usually 95%.
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Scientific Research Applications
Oxidation and Selectivity Studies
Oxidation of Hydrocarbons
Water-soluble organic compounds are selectively oxidized by aqueous solutions of chloroplatinum salts. This research demonstrates the selective oxidation process, including the stepwise hydroxylation to alcohols and aldehydes without further oxidation to carboxylic acids (Labinger et al., 1993).
Synthetic Methodologies and Chemical Transformations
Mild Oxidation Protocol
A sulfonimide reagent was identified as a mild and selective oxidant for primary and secondary alcohols as well as their ethers, showing the versatility of sulfonamide derivatives in chemical synthesis (Palav et al., 2021).
Antimicrobial and Anticancer Evaluation
A series of sulfonamide derivatives was synthesized and evaluated for its in vitro antimicrobial and anticancer activities, demonstrating the potential biomedical applications of such compounds (Kumar et al., 2014).
Properties
IUPAC Name |
3-chloro-4-fluoro-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClFN2O4S/c15-12-7-11(4-5-13(12)16)23(21,22)17-8-10(19)9-18-6-2-1-3-14(18)20/h1-7,10,17,19H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCQAZPGKBSUCKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(C=C1)CC(CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClFN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.